Cas no 287393-86-6 (2,4,6-Trinitrophenol ethyl pyridine-3-carboxylate)

• Product Name: 2,4,6-Trinitrophenol ethyl pyridine-3-carboxylate
• CAS No: 287393-86-6
• CID: 4643831
• Update Time: 2025-10-28

2,4,6-Trinitrophenol ethyl pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trinitrophenol ethyl pyridine-3-carboxylate

Additional information on 2,4,6-Trinitrophenol ethyl pyridine-3-carboxylate

2,4,6-Trinitrophenol Ethyl Pyridine-3-Carboxylate: A Comprehensive Overview

The compound with CAS No. 287393-86-6, commonly referred to as 2,4,6-Trinitrophenol ethyl pyridine-3-carboxylate, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of 2,4,6-trinitrophenol, which is well-known for its explosive properties, but in this case, it has been modified to enhance its stability and functionality. The ethyl pyridine-3-carboxylate moiety adds unique chemical properties that make it suitable for advanced applications in materials science and pharmaceuticals.

Recent studies have highlighted the potential of 2,4,6-Trinitrophenol ethyl pyridine-3-carboxylate in the development of novel materials for energy storage systems. Researchers have explored its ability to act as a high-energy precursor in the synthesis of advanced battery materials. The compound's structure allows for efficient electron transfer and high thermal stability, making it a promising candidate for next-generation lithium-ion batteries. These findings underscore the importance of understanding the compound's chemical properties and its potential impact on sustainable energy solutions.

In terms of synthesis, 2,4,6-Trinitrophenol ethyl pyridine-3-carboxylate is typically prepared through a multi-step process involving nucleophilic substitution and esterification reactions. The reaction conditions are carefully optimized to ensure high yield and purity. Recent advancements in catalytic methods have further improved the efficiency of this synthesis process. For instance, the use of palladium catalysts has been shown to significantly reduce reaction times while maintaining product quality.

The physical properties of 2,4,6-Trinitrophenol ethyl pyridine-3-carboxylate are also noteworthy. It exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. This property makes it suitable for applications requiring thermal stability. Additionally, the compound demonstrates excellent solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various chemical reactions and formulations.

From a chemical standpoint, 2,4,6-Trinitrophenol ethyl pyridine-3-carboxylate is highly reactive due to the presence of both nitro groups and ester functionalities. These groups can participate in a wide range of reactions, including nucleophilic aromatic substitution and ester hydrolysis. Recent research has focused on leveraging these reactivities to develop new synthetic pathways for complex organic molecules. For example, the compound has been used as an intermediate in the synthesis of bioactive compounds with potential pharmacological applications.

One of the most exciting developments involving 2,4,6-Trinitrophenol ethyl pyridine-3-carboxylate is its role in drug delivery systems. Scientists have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. The compound's ability to form stable micelles in aqueous solutions has been exploited to enhance drug solubility and bioavailability. This application holds great promise for improving the efficacy of poorly soluble pharmaceuticals.

In conclusion, 2,4,6-Trinitrophenol ethyl pyridine-3-carboxylate (CAS No. 287393-86-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing technological innovations.